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Compound of Interest

Compound Name: Foscarnet (sodium)

Cat. No.: B12428234

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of Foscarnet (sodium), a substance suspected of causing
genetic defects and damage to fertility or an unborn child.[1][2][3] Adherence to these
procedures is critical to ensure personnel safety and environmental protection.

Foscarnet (sodium) may cause damage to the kidneys and other organs through prolonged or
repeated exposure.[1][3] Therefore, all handling and disposal must be conducted in accordance
with local, state, and federal regulations.[1][2][4][5] Under no circumstances should Foscarnet
(sodium) be disposed of by flushing it down the toilet or discarding it in standard trash.[4]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, all personnel must be equipped with the appropriate
Personal Protective Equipment (PPE). This is a non-negotiable safety measure due to the
hazardous nature of the chemical.
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PPE Component Specification Rationale

To prevent skin absorption.[1]

Gloves Chemical-resistant (e.qg., nitrile)
[21[61[7]
] ] To protect against splashes
Eye Protection Safety goggles or face shield
and dust.[1][6]
To protect clothing and skin
Lab Coat Standard laboratory coat o
from contamination.[2]
Recommended for handling
Respiratory Protection NIOSH-approved respirator powders or creating aerosols.

[1]

Step-by-Step Disposal Procedure

The primary recommended method for the disposal of Foscarnet (sodium) is incineration at a
licensed facility.[3][5] An alternative is to engage a licensed medical waste contractor for
transport to a designated hazardous or toxic waste landfill.[4]

1. Waste Segregation and Collection:

» Designate a specific, clearly labeled, and sealed container for Foscarnet (sodium) waste.
e This container should be located in a designated waste accumulation area.

2. Preparing for Disposal:

o Ensure all Foscarnet (sodium) waste, including empty containers, is securely sealed in the
designated waste container.

o Label the container clearly as "Hazardous Pharmaceutical Waste: Foscarnet (sodium)" and
include any other information required by your institution or local regulations.

3. Arranging for Professional Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal by a licensed hazardous waste contractor.
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e Do not attempt to transport the waste off-site yourself.

Spill Management Protocol

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and
environmental contamination.

1. Evacuate and Secure the Area:

» Alert personnel in the immediate vicinity of the spill.
» Restrict access to the contaminated area.

2. Don Appropriate PPE:

» Before attempting to clean the spill, ensure you are wearing the required PPE as outlined in
the table above.

3. Contain and Absorb the Spill:

» For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads) to contain and absorb the substance.[1][7][8]

» For solid spills, carefully sweep or scoop the material to avoid generating dust.
4. Collect and Containerize the Waste:

» Place all contaminated absorbent materials and cleaning supplies into a designated
hazardous waste container.[1][7][8]

e Seal and label the container appropriately.
5. Decontaminate the Area:

o Clean the spill area with a suitable decontamination solution, as recommended by your
institution's safety protocols.

» Dispose of all cleaning materials as hazardous waste.
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6. Report the Incident:
e Report the spill to your EHS department and complete any necessary incident reports.

Foscarnet (Sodium) Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Foscarnet (sodium).

Disposal Path Final Disposal

Segregate as » Licensed Incineration or
Start iastelissessment Yes Hazardous Pharmaceutical Waste Hazardous Waste Landfill
Foscarnet (Sodium) Waste Generated ot Is the waste contaminated with Foscarnet (sodium)?

Dispose as

Non-Hazardous Waste

Click to download full resolution via product page

Caption: Decision workflow for Foscarnet (sodium) waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Foscarnet (Sodium): A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12428234#foscarnet-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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